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Compound of Interest

Compound Name: 2H-Benzo[d][1,2,3]triazol-5-amine

Cat. No.: B1293940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of 2H-

Benzo[d]triazol-5-amine, a heterocyclic amine of interest in medicinal chemistry and materials

science. This document outlines its physicochemical properties, spectral data, synthesis

protocols, and its role as a potential modulator of drug metabolism pathways.

Core Physicochemical and Spectral Data
2H-Benzo[d]triazol-5-amine, also known as 5-aminobenzotriazole, is a stable crystalline solid. It

exists in tautomeric forms, with the 1H-benzotriazol-5-amine tautomer being well-characterized.

The quantitative data for this compound are summarized in the tables below.

Identifier Value

IUPAC Name 2H-1,2,3-Benzotriazol-5-amine

CAS Number 3325-11-9[1][2][3]

Molecular Formula C6H6N4[1][2][3]

Molecular Weight 134.14 g/mol [1][2][3]
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Physicochemical Property Value Notes

Melting Point 152-154 °C[1]

Boiling Point 479.4 ± 18.0 °C Predicted value[1]

Density 1.480 ± 0.06 g/cm³ Predicted value[1]

Appearance
Cream or pale pink to brown or

yellow crystalline powder[2]

Solubility
DMSO (Slightly), Methanol

(Slightly), Insoluble in water[1]

pKa 9.61 ± 0.40 Predicted value[1]

Spectral Data Values

¹H NMR (500 MHz, DMSO-d6)
δ: 7.65 (d, J = 8.5 Hz, 1H), 6.73 (d, J = 8.0 Hz,

1H), 6.61 (s, 1H)[4]

¹³C NMR Data not available in the reviewed literature.

High-Resolution Mass Spectrometry (HRMS-

ESI)

Calculated for C6H7N4 ([M+H]⁺): 135.0665,

Found: 135.0665[4]

Infrared (IR) (KBr, cm⁻¹)
3375, 3077, 1630, 1521, 1430, 1320, 885, 842,

739[4]

Experimental Protocols
Synthesis of 1H-Benzo[d][4][5][6]triazol-5-amine from 5-
Nitrobenzotriazole
This protocol describes the reduction of 5-nitrobenzotriazole to synthesize 1H-benzo[d][4][5]

[6]triazol-5-amine.[4]

Materials:

5-nitrobenzotriazole
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Tin(II) chloride dihydrate (SnCl₂·2H₂O)

Ethyl acetate (EtOAc)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel (200-300 mesh)

Round-bottom flask

Reflux condenser

Magnetic stirrer

Separatory funnel

Rotary evaporator

Column chromatography setup

Thin-layer chromatography (TLC) plates

Procedure:

A mixture of 5-nitrobenzotriazole (10 mmol) and SnCl₂·2H₂O (50 mmol) in ethyl acetate (50

mL) is placed in a round-bottom flask.[4]

The reaction mixture is refluxed for 12 hours, with the progress of the reaction monitored by

TLC.[4]

Upon completion of the reaction, the mixture is cooled to room temperature.[4]

The pH of the reaction mixture is adjusted to 8-9 with a saturated aqueous solution of

NaHCO₃.[4]
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The product is extracted with ethyl acetate (2 x 150 mL).[4]

The combined organic phases are washed with brine (200 mL), dried over anhydrous

Na₂SO₄, and then concentrated under reduced pressure.[4]

The crude product is purified by silica gel column chromatography (200-300 mesh) to yield

1H-benzo[d][4][5][6]triazol-5-amine.[4]

Visualizations
Synthesis Workflow of 1H-Benzo[d][4][5][6]triazol-5-
amine
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Caption: Synthesis of 1H-Benzo[d][4][5][6]triazol-5-amine.

General Inhibitory Action on Cytochrome P450 Enzymes
Aminobenzotriazoles are recognized as non-selective inhibitors of cytochrome P450 (CYP)

enzymes, which are crucial in drug metabolism.[7][8] The following diagram illustrates the

general mechanism of this inhibition. It is important to note that this represents a generalized

pathway, and the specific activity of the 5-amino isomer may vary.
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Caption: General mechanism of CYP450 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminobenzotriazole
https://pmc.ncbi.nlm.nih.gov/articles/PMC6137267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6137267/
https://www.benchchem.com/product/b1293940#characterization-of-2h-benzo-d-triazol-5-amine
https://www.benchchem.com/product/b1293940#characterization-of-2h-benzo-d-triazol-5-amine
https://www.benchchem.com/product/b1293940#characterization-of-2h-benzo-d-triazol-5-amine
https://www.benchchem.com/product/b1293940#characterization-of-2h-benzo-d-triazol-5-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

